Cas no 2098144-14-8 (1-Benzyl-3-fluoro-3-(fluoromethyl)pyrrolidine)

1-Benzyl-3-fluoro-3-(fluoromethyl)pyrrolidine is a fluorinated pyrrolidine derivative with potential applications in pharmaceutical and agrochemical research. The presence of two fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The benzyl group offers versatility for further functionalization, while the fluoromethyl substitution at the 3-position introduces steric and electronic effects that can influence binding affinity. This compound is particularly useful in the development of bioactive molecules, where fluorine incorporation is often employed to optimize pharmacokinetic properties. Its well-defined structure ensures reproducibility in synthetic pathways, supporting its use in medicinal chemistry and material science applications.
1-Benzyl-3-fluoro-3-(fluoromethyl)pyrrolidine structure
2098144-14-8 structure
Product Name:1-Benzyl-3-fluoro-3-(fluoromethyl)pyrrolidine
CAS No:2098144-14-8
MF:C12H15F2N
MW:211.25101017952
CID:5057703
Update Time:2025-10-28

1-Benzyl-3-fluoro-3-(fluoromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-3-fluoro-3-(fluoromethyl)pyrrolidine
    • 1-Benzyl-3-fluoro-3-(fluoromethyl)pyrrolidine
    • Inchi: 1S/C12H15F2N/c13-9-12(14)6-7-15(10-12)8-11-4-2-1-3-5-11/h1-5H,6-10H2
    • InChI Key: RJQFOHNNIZIIOF-UHFFFAOYSA-N
    • SMILES: FC1(CF)CCN(CC2C=CC=CC=2)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 204
  • XLogP3: 2.5
  • Topological Polar Surface Area: 3.2

1-Benzyl-3-fluoro-3-(fluoromethyl)pyrrolidine Pricemore >>

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Additional information on 1-Benzyl-3-fluoro-3-(fluoromethyl)pyrrolidine

Introduction to 1-Benzyl-3-fluoro-3-(fluoromethyl)pyrrolidine (CAS No. 2098144-14-8)

1-Benzyl-3-fluoro-3-(fluoromethyl)pyrrolidine, identified by the CAS number 2098144-14-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, two fluorine atoms, and a pyrrolidine ring. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 1-Benzyl-3-fluoro-3-(fluoromethyl)pyrrolidine can be represented as C12H15F2N. The presence of the benzyl group and the fluorine atoms imparts specific physicochemical properties that make this compound highly versatile. For instance, the fluorine atoms can enhance the lipophilicity and metabolic stability of the molecule, while the pyrrolidine ring provides a rigid structure that can facilitate interactions with biological targets.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their favorable pharmacological properties. Fluorine atoms can significantly influence the binding affinity and selectivity of drug molecules, making them valuable for optimizing lead compounds. 1-Benzyl-3-fluoro-3-(fluoromethyl)pyrrolidine is no exception, as its unique structure offers several advantages in this context.

One of the key areas where 1-Benzyl-3-fluoro-3-(fluoromethyl)pyrrolidine has shown promise is in the development of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier and its potential to modulate specific neurotransmitter systems make it an attractive candidate for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. Recent studies have demonstrated that compounds with similar structures exhibit potent neuroprotective effects and can improve cognitive function in animal models.

Beyond CNS applications, 1-Benzyl-3-fluoro-3-(fluoromethyl)pyrrolidine has also been explored for its potential as an anti-inflammatory agent. Inflammation is a critical component of many diseases, including autoimmune disorders and chronic conditions like arthritis. The compound's ability to inhibit pro-inflammatory cytokines and reduce oxidative stress suggests that it could be developed into a novel therapeutic for managing these conditions.

The synthesis of 1-Benzyl-3-fluoro-3-(fluoromethyl)pyrrolidine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and palladium-catalyzed coupling reactions. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

In preclinical studies, 1-Benzyl-3-fluoro-3-(fluoromethyl)pyrrolidine has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are crucial for advancing the compound into clinical trials. Early clinical trials have shown promising results, with the compound exhibiting therapeutic effects without significant adverse reactions.

The future prospects for 1-Benzyl-3-fluoro-3-(fluoromethyl)pyrrolidine are promising. Ongoing research aims to further optimize its structure to enhance its efficacy and safety profile. Additionally, efforts are being made to explore its potential in combination therapies, where it could be used alongside other drugs to achieve synergistic effects.

In conclusion, 1-Benzyl-3-fluoro-3-(fluoromethyl)pyrrolidine (CAS No. 2098144-14-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for developing novel drugs targeting various therapeutic areas. As research continues to advance, it is likely that this compound will play a significant role in advancing our understanding of disease mechanisms and improving patient outcomes.

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